4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride

• IUPAC Name: 4-(2,5-dimethylfuran-3-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C14H13N3OS.ClH/c1-9-6-12(10(2)18-9)13-8-19-14(17-13)16-11-4-3-5-15-7-11;/h3-8H,1-2H3,(H,16,17);1H
• InChI Key: XAZSJMPRJIOIDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=CSC(=N2)NC3=CN=CC=C3.Cl
• Molecular Formula: C14H14ClN3OS
• Molecular Weight: 307.8 g/mol

Description

4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride is a chemical compound that has gained attention due to its potential applications in scientific research. It is a thiazole-based compound that has been synthesized through a variety of methods.

Scientific Research Applications

Tautomeric Analysis and Electronic Properties

Research on related compounds, such as N‐(Pyridin‐2‐yl)thiazol‐2‐amine, highlights the existence of dynamic tautomerism and unique electronic properties in this class of chemicals. Quantum chemical analysis has revealed that compounds with a similar structural framework exhibit a range of isomeric structures with minimal energy differences, indicating the potential for complex tautomeric behaviors. These findings suggest that 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride could exhibit similar electronic and tautomeric characteristics, contributing to its versatility in scientific research applications (Bhatia, Malkhede, & Bharatam, 2013).

Structural Characterization and Polymorphism

Structural analysis of derivatives, such as 1-(4-Methylpyridin-2-yl)thiourea and its 2-aminothiazoles, demonstrates the complexity of intermolecular interactions and polymorphism within this category of compounds. These studies are crucial for understanding the polymorphic behavior and molecular packing in crystals, providing insights into the solid-state properties of 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride and similar compounds (Böck et al., 2020).

Synthesis and Structural Diversification

The generation of a structurally diverse library from related compounds, such as 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, through various alkylation and ring closure reactions, underscores the synthetic versatility of this chemical class. Such research points to the potential for developing a wide range of derivatives from 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride for various scientific applications, including material science and drug discovery (Roman, 2013).

Non-covalent Interactions and Quantum Chemical Calculations

Investigations based on non-covalent interactions in related thiazol-2-amine derivatives provide insights into the molecular interactions and stability of such compounds. These studies, including quantum chemical calculations, are essential for understanding the binding affinities and interaction patterns of 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride in biological systems and material sciences (Zhang et al., 2018).